13-fluoro-5-(4-methyl-1,3-thiazole-5-carbonyl)-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraen-2-one

Specification

• CAS No.: 2034507-72-5
• Molecular Formula: C16H13FN4O2S
• Molecular Weight: 344.36
• IUPAC Name: 13-fluoro-5-(4-methyl-1,3-thiazole-5-carbonyl)-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraen-2-one
• Standard InChI: InChI=1S/C16H13FN4O2S/c1-9-14(24-8-18-9)16(23)20-5-4-12-11(7-20)15(22)21-6-10(17)2-3-13(21)19-12/h2-3,6,8H,4-5,7H2,1H3
• Standard InChI Key: ZHGNQLVBCQJWMO-UHFFFAOYSA-N
• SMILES: CC1=C(SC=N1)C(=O)N2CCC3=C(C2)C(=O)N4C=C(C=CC4=N3)F

Introduction

The compound 13-fluoro-5-(4-methyl-1,3-thiazole-5-carbonyl)-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraen-2-one is a complex organic molecule belonging to the triazatricyclic class of compounds. It features a unique tricyclic structure incorporating nitrogen atoms, which is characteristic of its potential biological activities and therapeutic applications. This compound is cataloged under the Chemical Abstracts Service (CAS) number, although the specific CAS number mentioned in the search results seems to be incorrect or not directly associated with this compound.

Synthesis and Chemical Reactions

The synthesis of this compound typically involves multiple steps of organic reactions, including cyclization and functional group modifications. Techniques such as High Performance Liquid Chromatography (HPLC) are used to monitor the purity and yield throughout the synthesis process.

Steps in Synthesis:

• Cyclization Reactions: Forming the tricyclic structure.

• Functional Group Modifications: Incorporating the 4-methyl-1,3-thiazole moiety.

• Purification and Analysis: Using HPLC to assess purity and yield.

Biological Activities and Potential Applications

While specific biological activities of 13-fluoro-5-(4-methyl-1,3-thiazole-5-carbonyl)-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraen-2-one are not detailed in the search results, compounds within the triazatricyclic class are known for their diverse biological activities and potential therapeutic applications. These include antimicrobial, anticancer, and antidiabetic properties, depending on the specific structural modifications.

Potential Application	Description
Antimicrobial	Potential activity against microbial pathogens
Anticancer	Possible inhibition of cancer cell growth
Antidiabetic	Potential to modulate glucose metabolism